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For Researchers, Scientists, and Drug Development Professionals

Introduction to 3M-011
3M-011 is a potent synthetic small molecule that functions as a dual agonist for Toll-like

receptor 7 (TLR7) and Toll-like receptor 8 (TLR8).[1][2] These receptors are critical components

of the innate immune system, recognizing pathogen-associated molecular patterns, such as

single-stranded RNA from viruses.[3] As an immune response modifier, 3M-011 stimulates a

robust anti-tumor and anti-viral immune response, making it a promising candidate for cancer

immunotherapy and as a vaccine adjuvant.[2][3] The activity of 3M-011 is species-specific; it

activates both human TLR7 and TLR8, but in murine models, its activity is primarily through

TLR7.

Mechanism of Action: TLR7/8 Signaling
3M-011 exerts its immunostimulatory effects by activating the TLR7 and TLR8 signaling

pathways within immune cells such as dendritic cells (DCs), monocytes, and macrophages.

Upon binding to TLR7 and TLR8 in the endosomes of these cells, 3M-011 initiates a signaling

cascade predominantly through the MyD88-dependent pathway. This leads to the activation of

key transcription factors, including Nuclear Factor-kappa B (NF-κB) and Interferon Regulatory

Factor 7 (IRF7). The activation of these transcription factors results in the transcription and

secretion of a wide array of pro-inflammatory cytokines and type I interferons, which

orchestrate a broad immune response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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